3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-methyl-5-[[4-(3-methylbutoxy)phenyl]methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C15H22N4OS/c1-11(2)8-9-20-14-6-4-13(5-7-14)10-21-15-18-17-12(3)19(15)16/h4-7,11H,8-10,16H2,1-3H3
• InChI Key: IFAHWHXYQOWWOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1N)SCC2=CC=C(C=C2)OCCC(C)C
• Molecular Formula: C15H22N4OS
• Molecular Weight: 306.4 g/mol

Description

3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a member of the triazole family and has been shown to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine involves the inhibition of phosphodiesterase enzymes. These enzymes are responsible for the breakdown of cyclic nucleotides such as cAMP and cGMP. By inhibiting these enzymes, the levels of cAMP and cGMP are increased, leading to various physiological effects such as vasodilation, bronchodilation, and anti-inflammatory effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine include vasodilation, bronchodilation, and anti-inflammatory effects. It has also been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine in lab experiments is its potent inhibitory effects against various enzymes. This makes it a valuable tool for studying the role of these enzymes in various physiological processes. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine. One area of interest is its potential applications in the treatment of various diseases such as erectile dysfunction, asthma, and inflammation. Additionally, further studies are needed to explore its anti-cancer and neuroprotective properties. Finally, the development of more efficient and cost-effective synthesis methods may lead to the production of larger quantities of this compound, which may facilitate further research.

Synthesis Methods

The synthesis of 3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine involves a multi-step process that includes the reaction of 3-methyl-4-nitrothiophene with sodium hydride, followed by the reaction with 3-methylbut-3-en-1-ol. The resulting compound is then reacted with 4-bromo-3-methylphenylboronic acid, followed by the reaction with sodium azide and finally, the reduction of the resulting azide compound with palladium on carbon.

Scientific Research Applications

3-methyl-5-{[4-(3-methylbutoxy)benzyl]thio}-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in drug development. It has been shown to exhibit potent inhibitory effects against various enzymes such as PDE5, PDE4, and PDE7. This makes it a promising candidate for the treatment of various diseases such as erectile dysfunction, asthma, and inflammation.